Cas no 64142-77-4 (Adenosine5'-(trihydrogen diphosphate-P-32P) (9CI))

Adenosine5'-(trihydrogen diphosphate-P-32P) (9CI) structure
64142-77-4 structure
Product Name:Adenosine5'-(trihydrogen diphosphate-P-32P) (9CI)
CAS No:64142-77-4
MF:C10H15N5O10P2
MW:428.201270341873
CID:503795
PubChem ID:644237
Update Time:2025-04-19

Adenosine5'-(trihydrogen diphosphate-P-32P) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine5'-(trihydrogen diphosphate-P-32P) (9CI)
    • [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
    • Adenosine 5'-(trihydrogen diphosphate-P-32P) (9CI)
    • DTXSID90349339
    • adenosine, 5'-(trihydrogen alpha-32P-diphosphate)
    • Adenosine 5'-(tetrahydrogen diphosphate-alpha-32P)
    • ADP-alpha-32P
    • Adenosine 5'-diphosphate-alpha-32P
    • 64142-77-4
    • Inchi: 1S/C10H15N5O10P2/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-27(21,22)25-26(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1/i27+1
    • InChI Key: XTWYTFMLZFPYCI-HYBUVSRDSA-N
    • SMILES: [32P](=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 428.03
  • Monoisotopic Mass: 428.03
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _4.6
  • Topological Polar Surface Area: 233Ų

Experimental Properties

  • PSA: 252.22000
  • LogP: -1.16480
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